molecular formula C11H11F3 B8285006 Benzene, 1-(1-methylenepropyl)-4-(trifluoromethyl)-

Benzene, 1-(1-methylenepropyl)-4-(trifluoromethyl)-

Cat. No.: B8285006
M. Wt: 200.20 g/mol
InChI Key: YXLMRSJHLGLIQK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzene, 1-(1-methylenepropyl)-4-(trifluoromethyl)- is a useful research compound. Its molecular formula is C11H11F3 and its molecular weight is 200.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzene, 1-(1-methylenepropyl)-4-(trifluoromethyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzene, 1-(1-methylenepropyl)-4-(trifluoromethyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H11F3

Molecular Weight

200.20 g/mol

IUPAC Name

1-but-1-en-2-yl-4-(trifluoromethyl)benzene

InChI

InChI=1S/C11H11F3/c1-3-8(2)9-4-6-10(7-5-9)11(12,13)14/h4-7H,2-3H2,1H3

InChI Key

YXLMRSJHLGLIQK-UHFFFAOYSA-N

Canonical SMILES

CCC(=C)C1=CC=C(C=C1)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred suspension of methyltriphenylphosphonium bromide (3.53 g, 9.89 mmol) in THF (30 ml) was added potassium tert-butoxide (1.11 g, 9.89 mmol) in THF (10 ml) dropwise at 0° C. and the mixture was stirred at ambient temperature for 2 hours. Then, to this mixture was added 4-(trifluoromethyl)propiophenone (Aldrich, 1.00 g, 4.95 mmol) in THF (10 ml) at 0° C. and stirred at ambient temperature for 2 hours. The reaction was quenched with small amount of water and evaporated to remove the solvent. The crude mixture was diluted with hexane. The formed precipitates were filtered and the organic layer was separated. After evaporation of solvent, residue was applied to a silica gel chromatography column and eluted with hexane to afford 1.12 g (crude 100%) of the title compound as a red oil.
Quantity
1.11 g
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step Two
Name
Quantity
10 mL
Type
solvent
Reaction Step Two
Quantity
3.53 g
Type
catalyst
Reaction Step Three
Name
Quantity
30 mL
Type
solvent
Reaction Step Three

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